![molecular formula C13H24N2O B6078581 1-(4-methylcyclohexyl)-3-piperidinecarboxamide](/img/structure/B6078581.png)
1-(4-methylcyclohexyl)-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methylcyclohexyl)-3-piperidinecarboxamide, also known as MXE, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class. This compound was first synthesized in 2010 and became popular among recreational drug users due to its euphoric and dissociative effects. However, MXE has also gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
1-(4-methylcyclohexyl)-3-piperidinecarboxamide acts as a non-competitive NMDA receptor antagonist, which means it blocks the activity of these receptors in the brain. This results in a dissociative state, where the user feels detached from their surroundings and experiences altered perceptions of reality.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its euphoric effects. It has also been found to have analgesic properties, meaning it can reduce pain sensations.
Advantages and Limitations for Lab Experiments
1-(4-methylcyclohexyl)-3-piperidinecarboxamide has several advantages for use in scientific research, including its potency and selectivity for NMDA receptors. However, its use is limited by its potential for abuse and the lack of research on its long-term effects.
Future Directions
There are several potential future directions for research on 1-(4-methylcyclohexyl)-3-piperidinecarboxamide, including its use in combination with other drugs for the treatment of depression and anxiety, and its potential as a tool for studying the role of NMDA receptors in various neurological conditions. Additionally, further research is needed to fully understand the long-term effects of this compound use and its potential for addiction.
Synthesis Methods
1-(4-methylcyclohexyl)-3-piperidinecarboxamide can be synthesized by reacting 3-methoxyphenylacetone with cyclohexylamine in the presence of sodium cyanoborohydride and glacial acetic acid. The resulting intermediate is then reacted with piperidinecarboxylic acid to yield this compound.
Scientific Research Applications
1-(4-methylcyclohexyl)-3-piperidinecarboxamide has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder. It has been found to have a similar mechanism of action to ketamine, another dissociative drug that has shown promise in treating these conditions.
properties
IUPAC Name |
1-(4-methylcyclohexyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c1-10-4-6-12(7-5-10)15-8-2-3-11(9-15)13(14)16/h10-12H,2-9H2,1H3,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNVSYJNQJYTVTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCCC(C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.